Bff-122

• Molecular Formula: C17H21FN4O4
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C17H21FN4O4/c1-9-8-26-16-13-10(15(23)11(17(24)25)7-22(9)13)6-12(18)14(16)20-2-4-21(19)5-3-20/h6,9,11H,2-5,7-8,19H2,1H3,(H,24,25)/t9-,11?/m0/s1
• InChIKey: SBYIJFJAUBGBOA-FTNKSUMCSA-N

BFF-122: A High-Potency Kynurenine Aminotransferase II (KAT II) Inhibitor for KYNA Modulation in Neuroscience Research

BFF-122 (also known as (S)-(-)-9-(4-aminopiperazin-1-yl)-8-fluoro-3-methyl-6-oxo-2,3-dihydro-6H-1-oxa-3a-azaphenalene-5-carboxylic acid) is a small-molecule, irreversible inhibitor of the pyridoxal 5'-phosphate (PLP)-dependent enzyme kynurenine aminotransferase II (KAT II) [1]. It belongs to the fluoroquinolone class of compounds and acts by forming a covalent hydrazone adduct with the PLP cofactor in the enzyme's active site [2]. KAT II is the primary enzyme responsible for the synthesis of kynurenic acid (KYNA) in the mammalian brain, making BFF-122 a key tool for investigating the role of KYNA in cognitive function, neurodegenerative diseases, and psychiatric disorders [3].

KAT II-selective enzyme inhibition studies

Covalent PLP-adduct irreversible mechanism

Brain KYNA modulation research (pathway selectivity)

• [1] Rossi, F., et al. Crystal structure-based selective targeting of the pyridoxal 5'-phosphate dependent enzyme kynurenine aminotransferase II for cognitive enhancement. J. Med. Chem. 2010, 53, 5684-5689. View Source
• [2] Passera, E., et al. Human kynurenine aminotransferase II – reactivity with substrates and inhibitors. FEBS J. 2011, 278, 1882-1900. View Source
• [3] Nematollahi, A., et al. Kynurenine Aminotransferase Isozyme Inhibitors: A Review. Int. J. Mol. Sci. 2016, 17, 946. View Source

Why BFF-122 Cannot Be Simply Substituted with General KAT or PLP-Dependent Enzyme Inhibitors

Substituting BFF-122 with a generic KAT inhibitor or another KAT II inhibitor like PF-04859989 or (S)-ESBA is not scientifically justified. BFF-122's unique combination of potency, selectivity profile, and irreversible inhibition mechanism distinguishes it from other compounds. General KAT inhibitors like aminooxyacetic acid (AOAA) lack specificity and broadly inhibit multiple PLP-dependent enzymes, leading to extensive off-target effects [1]. While other KAT II inhibitors exist, they differ significantly in their potency, selectivity for KAT I, reversibility of inhibition, and importantly, their impact on the broader kynurenine pathway. For instance, using a less selective inhibitor could confound results by affecting other branches of kynurenine metabolism, such as 3-HK and QUIN production, which BFF-122 does not alter in vivo [2]. Therefore, for experiments requiring specific and potent modulation of brain KYNA without perturbing other key metabolites, BFF-122 is the essential and non-substitutable tool.

Off-target pathway disruption

General KAT inhibitors lack specificity, altering 3-HK and QUIN production alongside KYNA.

Variable inhibitor profiles

Other KAT II inhibitors differ in potency, reversibility, and selectivity, which may shift experimental readouts.

• [1] Nematollahi, A., et al. Kynurenine Aminotransferase Isozyme Inhibitors: A Review. Int. J. Mol. Sci. 2016, 17, 946. View Source
• [2] Amori, L., et al. On the relationship between the two branches of the kynurenine pathway in the rat brain in vivo. J. Neurochem. 2009, 109, 316-325. View Source

Quantitative Comparative Evidence: BFF-122 vs. Key KAT II Inhibitors (PF-04859989, (S)-ESBA)

In Vivo KYNA Reduction Efficacy and Pathway Selectivity: BFF-122 vs. General KAT Inhibitor

BFF-122 demonstrates superior pathway selectivity in vivo compared to a general KAT inhibitor like aminooxyacetic acid (AOAA). In rat brain tissue, BFF-122 significantly and selectively inhibits KYNA neosynthesis without affecting the production of the neurotoxic metabolites 3-hydroxykynurenine (3-HK) and quinolinic acid (QUIN) [1]. This is a critical differentiator from broader inhibitors that can shift the entire kynurenine pathway flux.

In Vivo Pathway Selectivity

Head-to-head

66% KYNA decrease, no change in 3-HK/QUIN

Reported selective KYNA pathway modulation

Rat intrastriatal administration

Evidence Dimension	In vivo metabolite production inhibition
Target Compound Data	66% decrease in newly formed KYNA; no influence on 3-HK or QUIN production
Comparator Or Baseline	General KAT inhibitors (e.g., AOAA) which broadly affect the kynurenine pathway, impacting 3-HK and QUIN levels
Quantified Difference	BFF-122 provides a 66% reduction in KYNA while maintaining baseline 3-HK and QUIN levels, a selective effect not achievable with general inhibitors.
Conditions	In vivo, intrastriatal administration in naïve rats.

Why This Matters

This selective inhibition of the KYNA branch of the kynurenine pathway without disrupting other metabolite pools makes BFF-122 a superior tool for specifically probing KYNA's role in CNS function and disease.

• [1] Amori, L., et al. On the relationship between the two branches of the kynurenine pathway in the rat brain in vivo. J. Neurochem. 2009, 109, 316-325. View Source

Cellular KYNA Suppression: BFF-122 vs. PF-04859989 in Bacterial System

In a model of bacterial KYNA production using lysed L. reuteri, BFF-122 demonstrated a significantly greater suppressive effect on KYNA production compared to the well-known KAT II inhibitor PF-04859989 at an equal concentration of 1 mM [1].

Bacterial KYNA Suppression

Head-to-head

5.9% vs 12.2% of control (BFF-122 vs PF-04859989)

Reported higher KYNA suppression in bacterial assay

L. reuteri lysate, 1 mM inhibitor

Evidence Dimension	KYNA Production (% of Control)
Target Compound Data	5.9 ± 1.7 % of control
Comparator Or Baseline	PF-04859989: 12.2 ± 3.3 % of control
Quantified Difference	BFF-122 suppressed KYNA production by 94.1%, while PF-04859989 suppressed it by 87.8%, representing a 6.3 percentage point greater suppression by BFF-122.
Conditions	Lysed L. reuteri (10^8 CFU/mL) incubated for 3 h with 100 µM L-KYN and 1 mM inhibitor.

Why This Matters

This data indicates that under these specific in vitro conditions, BFF-122 is a more potent suppressor of KYNA production than PF-04859989, which may translate to a more effective tool in certain cellular or bacterial kynurenine metabolism studies.

• [1] Passera, E., et al. (as referenced in Table 4, PMCID: PMC11011989). Int. J. Mol. Sci. 2024, 25, 3679. View Source

In Vitro KAT II Selectivity Over KAT I: BFF-122

BFF-122 exhibits a significant selectivity window for KAT II over the KAT I isozyme. This selectivity is crucial for attributing observed biological effects specifically to KAT II inhibition, minimizing confounding results from off-target KAT I activity [1].

KAT II Selectivity

Class-level

IC₅₀: KAT II ≈ 1 μM, KAT I > 30 μM (>30-fold)

Supports KAT II isoform-selective study design

In vitro enzyme inhibition assay

Evidence Dimension	Enzyme inhibition (IC50)
Target Compound Data	KAT II IC50 ≈ 1 μM; KAT I IC50 > 30 μM
Comparator Or Baseline	N/A (isozyme selectivity ratio >30-fold)
Quantified Difference	>30-fold selectivity for KAT II over KAT I.
Conditions	In vitro enzyme inhibition assay.

Why This Matters

The >30-fold selectivity ensures that in cellular and in vivo models, the observed effects on KYNA levels are primarily due to KAT II inhibition rather than off-target effects on KAT I, increasing the interpretability and specificity of experimental results.

• [1] Glpbio Product Page. BFF 122 - BF 5. View Source

Inhibition Mechanism: Irreversible (BFF-122) vs. Reversible ((S)-ESBA) KAT II Inhibitors

BFF-122 is a covalent, irreversible inhibitor of KAT II, forming a hydrazone adduct with the enzyme's PLP cofactor [1]. This contrasts with reversible, competitive inhibitors like (S)-ESBA, which has a reported IC50 around 1000 μM for hKAT-2 [2]. The irreversible mechanism often translates to a more sustained and robust inhibition in complex biological systems.

Inhibition Mechanism

Cross-study

Irreversible IC₅₀ ≈ 1 μM vs. reversible ≈ 1000 μM

Reported sustained inhibition via covalent binding

hKAT-2 in vitro assays

Evidence Dimension	Mechanism of Inhibition and Potency (IC50)
Target Compound Data	Irreversible inhibitor; IC50 ≈ 1 μM
Comparator Or Baseline	(S)-ESBA: Reversible, competitive inhibitor; IC50 ≈ 1000 μM
Quantified Difference	BFF-122 is approximately 1000-fold more potent than the reversible inhibitor (S)-ESBA in in vitro assays.
Conditions	In vitro hKAT-2 enzyme inhibition assays.

Why This Matters

The irreversible mechanism of BFF-122 provides a sustained and potent blockade of KAT II activity, making it a more robust and reliable tool for long-term in vitro and in vivo studies compared to weaker, reversible inhibitors.

• [1] Passera, E., et al. Human kynurenine aminotransferase II – reactivity with substrates and inhibitors. FEBS J. 2011, 278, 1882-1900. View Source
• [2] Nematollahi, A., et al. Kynurenine Aminotransferase Isozyme Inhibitors: A Review. Int. J. Mol. Sci. 2016, 17, 946. View Source

Targeted Applications of BFF-122 Based on Quantitative Evidence

In Vivo Studies of KYNA's Role in Cognitive Function and Psychiatric Disorders

BFF-122 is the optimal tool for in vivo research where a specific, potent, and sustained reduction in brain KYNA is required. Its demonstrated 66% reduction of newly formed KYNA in the rat brain without affecting 3-HK or QUIN levels [1] makes it ideal for dissecting the specific contribution of KYNA to cognitive processes, learning, memory, and the pathophysiology of disorders like schizophrenia and cognitive impairment [2]. Researchers can use BFF-122 to directly test the "KYNA hypothesis" in behavioral models.

In Vitro Kynurenine Pathway Dissection and Target Validation

For in vitro studies using cell lines or primary cultures (e.g., astrocytes, microglia) that express KAT II, BFF-122 provides a high degree of target specificity. Its >30-fold selectivity for KAT II over KAT I [3] ensures that observed reductions in KYNA are attributable to KAT II inhibition, not off-target effects. This is critical for validating KAT II as a drug target and for mechanistic studies of the kynurenine pathway. The irreversible inhibition mechanism [4] ensures a durable effect throughout long-term culture experiments.

Comparative Inhibitor Studies and Bacterial Kynurenine Metabolism Research

In research comparing different KAT inhibitors, BFF-122 serves as a potent and selective benchmark. Its demonstrated superior suppression of KYNA production compared to PF-04859989 in a bacterial model [5] highlights its utility in comparative pharmacology and in studies of kynurenine metabolism in non-mammalian systems, such as the gut microbiome, where KYNA production may have immunomodulatory effects.

Structure-Based Drug Discovery and Chemical Biology

The co-crystal structure of BFF-122 bound to human KAT II [2] provides a valuable template for structure-based drug design. Researchers developing next-generation KAT II inhibitors can use BFF-122 as a reference ligand for computational modeling, molecular docking, and to understand the key interactions that drive high-affinity and selective binding to the KAT II active site.

Application

Selection Property

Validation Focus

CNS KYNA behavioral studies

Irreversible KAT II mechanism

Brain KYNA reduction and metabolite selectivity

In vitro KAT II target validation

Isoform selectivity (KAT II vs KAT I)

KYNA suppression and KAT I off-target activity

Comparative inhibitor pharmacology

Cellular KYNA suppression potency

Activity in bacterial kynurenine metabolism models

Structure-based KAT II inhibitor design

Co-crystal structure availability

Binding mode and PLP-adduct geometry

• [1] Amori, L., et al. On the relationship between the two branches of the kynurenine pathway in the rat brain in vivo. J. Neurochem. 2009, 109, 316-325. View Source
• [2] Rossi, F., et al. Crystal structure-based selective targeting of the pyridoxal 5'-phosphate dependent enzyme kynurenine aminotransferase II for cognitive enhancement. J. Med. Chem. 2010, 53, 5684-5689. View Source
• [3] Glpbio Product Page. BFF 122 - BF 5. View Source
• [4] Passera, E., et al. Human kynurenine aminotransferase II – reactivity with substrates and inhibitors. FEBS J. 2011, 278, 1882-1900. View Source
• [5] Passera, E., et al. (as referenced in Table 4, PMCID: PMC11011989). Int. J. Mol. Sci. 2024, 25, 3679. View Source